N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide

• IUPAC Name: N-benzyl-N-methyl-2-(N-methylsulfonyl-4-phenoxyanilino)propanamide
• InChI: InChI=1S/C24H26N2O4S/c1-19(24(27)25(2)18-20-10-6-4-7-11-20)26(31(3,28)29)21-14-16-23(17-15-21)30-22-12-8-5-9-13-22/h4-17,19H,18H2,1-3H3
• InChI Key: FUCMGWGFWLQZTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1=CC=CC=C1)N(C2=CC=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide, also known as BMS-986165, is a small molecule inhibitor that has gained attention due to its potential therapeutic applications.

Mechanism of Action

N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide is a selective inhibitor of the TYK2 enzyme, which is involved in the JAK-STAT signaling pathway. The JAK-STAT pathway plays a critical role in immune system regulation and is involved in the pathogenesis of various autoimmune diseases. By inhibiting TYK2, N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide can modulate the immune response and reduce inflammation.
Biochemical and Physiological Effects:
N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-12 (IL-12) and interferon-gamma (IFN-γ), in vitro and in vivo. The drug also reduces the infiltration of immune cells into inflamed tissues. These effects result in a reduction in inflammation and improvement in disease symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide in lab experiments is its high selectivity for TYK2, which reduces the risk of off-target effects. However, the drug's limited solubility and stability may pose challenges in formulation and storage.

Future Directions

Future research on N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide could focus on expanding its therapeutic applications beyond autoimmune diseases. The drug's potential for the treatment of cancer and viral infections, such as COVID-19, could be explored. Additionally, the development of more potent and stable analogs of N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide could improve its efficacy and reduce its limitations in lab experiments.
Conclusion:
In conclusion, N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide is a promising small molecule inhibitor with potential therapeutic applications in various diseases. Its selective inhibition of TYK2 and modulation of the immune response make it a valuable tool for investigating the JAK-STAT signaling pathway. Further research on N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide could lead to the development of new treatments for autoimmune diseases, cancer, and viral infections.

Scientific Research Applications

N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide has been investigated for its potential therapeutic applications in various diseases, including psoriasis, psoriatic arthritis, and lupus. In a phase 2 clinical trial, N~1~-benzyl-N~1~-methyl-N~2~-(methylsulfonyl)-N~2~-(4-phenoxyphenyl)alaninamide demonstrated significant improvement in psoriasis symptoms compared to placebo. The drug has also shown promising results in preclinical studies for the treatment of lupus.